Cas no 68978-05-2 ((6e,10e)-3a,6,10-trimethyl-3-propan-2-yl-3,4,5,8,9,12-hexahydro-2h-cyclopenta[11]annulen-9-ol)
![(6e,10e)-3a,6,10-trimethyl-3-propan-2-yl-3,4,5,8,9,12-hexahydro-2h-cyclopenta[11]annulen-9-ol structure](https://www.kuujia.com/scimg/cas/68978-05-2x500.png)
68978-05-2 structure
Product name:(6e,10e)-3a,6,10-trimethyl-3-propan-2-yl-3,4,5,8,9,12-hexahydro-2h-cyclopenta[11]annulen-9-ol
(6e,10e)-3a,6,10-trimethyl-3-propan-2-yl-3,4,5,8,9,12-hexahydro-2h-cyclopenta[11]annulen-9-ol Chemical and Physical Properties
Names and Identifiers
-
- (6e,10e)-3a,6,10-trimethyl-3-propan-2-yl-3,4,5,8,9,12-hexahydro-2h-cyclopenta[11]annulen-9-ol
- 68978-05-2
- NSC305232
- DITERPENE B11 (COLL)
- NSC-305232
- DTXSID90419480
-
- Inchi: InChI=1S/C20H32O/c1-14(2)18-10-9-17-8-7-16(4)19(21)11-6-15(3)12-13-20(17,18)5/h6-7,9,14,18-19,21H,8,10-13H2,1-5H3
- InChI Key: XMRZBYLPBMUDBV-UHFFFAOYSA-N
- SMILES: CC(C)C1CC=C2C\C=C(C)\C(O)C\C=C(C)/CCC12C |c:8,t:5,14|
Computed Properties
- Exact Mass: 288.24546
- Monoisotopic Mass: 288.245315640g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
(6e,10e)-3a,6,10-trimethyl-3-propan-2-yl-3,4,5,8,9,12-hexahydro-2h-cyclopenta[11]annulen-9-ol Related Literature
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D. V. Steglenko,V. I. Minkin,A. I. Matern RSC Adv., 2016,6, 77834-77840
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Weiwei Rong,Zheng Sun,Qing Li,Ran Liu,Taozhen Zhang,Tianyang Wang,Wenling Yang,Zhe Li,Kaishun Bi Anal. Methods, 2016,8, 2176-2184
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Kun Qin,Zhikang Wang,Dekui Shen,Chunfei Wu RSC Adv., 2021,11, 37851-37865
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Qianqian Chi,Genping Zhu,Dongmei Jia,Wei Ye,Yikang Wang,Jun Wang,Ting Tao,Fuchun Xu,Gan Jia,Wenhao Li,Peng Gao Nanoscale, 2021,13, 4496-4504
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Alberto Villa,Carine E. Chan-Thaw,Sebastiano Campisi,Claudia L. Bianchi,Di Wang,Paul G. Kotula,Christian Kübel,Laura Prati Phys. Chem. Chem. Phys., 2015,17, 28171-28176
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